Cas no 23628-31-1 (6-Aminopyridine-2-carboxylic acid)

• Product Name: 6-Aminopyridine-2-carboxylic acid
• CAS No: 23628-31-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00233711
• CID: 52340
• PubChem ID: 351652
• Update Time: 2025-07-20

6-Aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminopyridine-2-carboxylic acid
• 6-Amino-2-picolinic acid
• 6-Amino-2-pyridinecarboxylic Acid
• 6-Aminopicolinic acid
• 6-AMINO-PYRIDINE-2-CARBOXYLIC ACID
• 2-amino-6-pyridinecarboxylic acid
• 2-aminopyridine-6-carboxylic acid
• 2-carboxy-6-aminopyridine
• 2-Pyridinecarboxylic acid,6-amino
• Picolinicacid, 6-amino- (6CI,8CI)
• 2-Pyridinecarboxylic acid, 6-amino-
• Picolinic acid, 6-amino-
• NSC522596
• PubChem7686
• 6-AMINOPICOLINICACID
• KSC205S0P
• Jsp004730
• 6-Aminopyridine-2-carboxylicacid
• NMCKJFCJIHCHIS-UHFFFAOYSA-N
• AKOS001289632
• A18500
• 2-amino-6-pyridine carboxylic acid
• UNII-R6NBL985SU
• 23628-31-1
• DTXSID90326004
• CL0230
• AM20070248
• EN300-25970
• PS-4090
• CS-W002540
• FT-0638344
• BDBM50121997
• R6NBL985SU
• SY005202
• HY-W002540
• AE-842/25003858
• PB23179
• NSC-522596
• SCHEMBL221380
• MFCD00233711
• CHEMBL3322863
• W-201991
• Z220336222
• AC-1759
• A2188
• DB-013056

• MDL： MFCD00233711
• Inchi： 1S/C6H6N2O2/c7-5-3-1-2-4(8-5)6(9)10/h1-3H,(H2,7,8)(H,9,10)
• InChI Key： NMCKJFCJIHCHIS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(N)N=1)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2

Experimental Properties

• Color/Form: Solid
• Melting Point: 315°C(dec.)(lit.)
• Boiling Point: 387.8℃ at 760 mmHg
• Flash Point: 188.3℃
• Water Partition Coefficient: Soluble in hot water.
• PSA: 76.21000
• LogP: 0.94320

6-Aminopyridine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P280G,P305
  P351
  P338,P301,P302
  P352
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 6-Aminopyridine-2-carboxylic acid

Comprehensive Overview of 6-Aminopyridine-2-carboxylic acid (CAS No. 23628-31-1): Properties, Applications, and Research Insights

6-Aminopyridine-2-carboxylic acid (CAS 23628-31-1), a heterocyclic organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. As a derivative of pyridine, this compound features both an amino group and a carboxylic acid moiety, enabling diverse chemical modifications. Its molecular formula, C₆H₆N₂O₂, and precise molecular weight (138.12 g/mol) make it a critical intermediate in synthesizing bioactive molecules. Researchers frequently explore its role in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound’s physicochemical properties, such as solubility in polar solvents (e.g., water, ethanol) and melting point (~250°C), are pivotal for industrial applications. Recent studies highlight its utility in metal-organic frameworks (MOFs) and catalysis, addressing sustainability trends in green chemistry. With the rise of AI-driven molecular design, 6-Aminopyridine-2-carboxylic acid is increasingly modeled for virtual screening, answering frequent search queries like "pyridine derivatives in drug development" or "CAS 23628-31-1 applications."

In agrochemicals, this compound serves as a precursor for herbicides and plant growth regulators, resonating with global concerns about food security. Analytical techniques like HPLC and NMR are employed to ensure purity (>98%), a common requirement for high-value intermediates. The compound’s stability under ambient conditions also makes it a reliable candidate for long-term storage, a practical advantage for laboratories.

Emerging trends in personalized medicine and bioconjugation have further expanded its relevance. For instance, its carboxylic group facilitates peptide coupling, a technique widely discussed in forums on biopharmaceutical innovations. Additionally, its low toxicity profile (LD₅₀ > 2000 mg/kg in rodents) aligns with stringent regulatory standards, a hot topic in chemical safety assessments.

From a commercial perspective, 6-Aminopyridine-2-carboxylic acid is supplied by leading chemical vendors under GMP conditions, catering to pharmaceutical GMP synthesis demands. Its pricing and availability are frequently searched, reflecting market dynamics. Patent analyses reveal its inclusion in anticancer and antiviral formulations, underscoring its cross-disciplinary utility.

In summary, CAS 23628-31-1 exemplifies the intersection of organic chemistry and applied sciences. Its adaptability to high-throughput screening and green synthesis methods positions it as a compound of enduring scientific and industrial value.